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Compound of Interest

Compound Name:
NT-methyl-D-histidine

dihydrochloride

CAS No.: 2137082-08-5

Cat. No.: B2383450

Get Quote

Executive Summary & Molecule Profile
N

-Methyl-D-Histidine (also known as 3-methyl-D-histidine by IUPAC standards) is a non-
canonical amino acid used to introduce metabolic stability and conformational constraints into
peptide therapeutics. Unlike its L-isomer, which is a biomarker for muscle breakdown, the D-
isomer is primarily a medicinal chemistry tool used to prevent enzymatic degradation
(proteolysis) and probe receptor stereoselectivity.

Nomenclature & Structure Verification
Confusion often arises between the

(tele) and

(pros) nitrogen positions.

N
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(Tele, N3): The nitrogen farthest from the alanine side chain. This is the methylation site for
this compound.

N

(Pros, N1): The nitrogen closest to the alanine side chain.

D-Configuration: Inverts the stereochemistry at the

-carbon, conferring resistance to proteases.

Property Specification

Chemical Name
N

-Methyl-D-Histidine Dihydrochloride

Synonyms
3-Methyl-D-Histidine[1] · 2HCl; 1-Methyl-D-

Histidine (Archaic/Biochem usage)

CAS Number
Check specific vendor (e.g., 91037-48-8 for

labeled L-form; D-form often custom)

Molecular Formula

C

H

N

O

· 2HCl

Molecular Weight 169.18 (Free base) / ~242.10 (Dihydrochloride)

Solubility
Highly soluble in water; Soluble in DMSO;

Slightly soluble in DMF (salt form)

pKa Values -COOH: ~1.8

Pre-Synthesis Preparation
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The raw material is supplied as a dihydrochloride salt. It cannot be used directly in standard

SPPS coupling cycles without modification because the free amine is protonated, and the salt

form is insoluble in standard organic coupling solvents (DCM/DMF).

Workflow A: Conversion to Fmoc-N -Me-D-His-OH
For use in Fmoc-SPPS, the

-amine must be protected.

Reagents:

N

-Methyl-D-Histidine · 2HCl

Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

Sodium Carbonate (Na

CO

) or Sodium Bicarbonate (NaHCO

)

Solvent: Water : Acetone (1:1) or Water : Dioxane (1:1)

Protocol:

Dissolution: Dissolve 10 mmol of the dihydrochloride salt in 30 mL of water.

Neutralization: Add 20-25 mmol of Na

CO

(approx. 2.0-2.5 eq) to neutralize the HCl and raise pH to ~9.0. Note: The solution will bubble
(CO

) if bicarbonate is used.
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Addition: Dissolve 11 mmol (1.1 eq) of Fmoc-OSu in 30 mL of Acetone (or Dioxane). Add this

slowly to the aqueous amino acid solution while stirring.

Reaction: Stir at room temperature for 4–12 hours. Monitor pH; keep it basic (pH 8-9) by

adding small amounts of base if necessary.

Work-up:

Evaporate the organic solvent (Acetone/Dioxane) under reduced pressure.

Wash the remaining aqueous solution with Diethyl Ether (

mL) to remove unreacted Fmoc-OSu.

Acidify the aqueous phase carefully to pH 2–3 using 1N HCl. The product, Fmoc-N

-Me-D-His-OH, typically precipitates as a white solid.

Extract with Ethyl Acetate (

mL) if it does not precipitate cleanly.

Dry over MgSO

, filter, and concentrate in vacuo.

Yield Check: Verify by HPLC (purity) and ESI-MS.

Workflow B: Direct Loading onto 2-Chlorotrityl Resin (C-
Terminal)
If the N

-Me-D-His is the C-terminal residue, you can skip Fmoc protection and load the salt directly.

Protocol:

Resin: Use 2-Chlorotrityl Chloride (2-CTC) resin.[2]
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Loading Solution: Dissolve amino acid salt (1.5 eq relative to resin capacity) in dry

DCM/DMF (1:1). Add DIPEA (5 eq). The extra base is crucial to neutralize the 2HCl and

activate the carboxylate.

Coupling: Add solution to resin.[3][4][5] Shake for 2 hours at RT.

Capping: Add Methanol (1 mL) to cap unreacted chlorides. Shake for 15 min.

Wash: DMF (

), DCM (

).

Solid-Phase Peptide Synthesis (SPPS) Protocol
This section assumes the use of Fmoc-N

-Me-D-His-OH.

Racemization Control
Critical Risk: Histidine derivatives are prone to racemization (epimerization) during activation.[6]

The free N

(pros) nitrogen on the imidazole ring can act as an intramolecular base, abstracting the

-proton from the activated ester.

Mitigation: Use "base-free" or "low-base" activation methods. Avoid high concentrations of

DIPEA during the coupling step.

Coupling Protocol (Recommended)
Use DIC/Oxyma for the safest activation profile. If using HATU, use Collidine instead of DIPEA.
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Step Reagent Volume/Time Notes

1. Swelling DMF 30 min
Ensure resin is fully

solvated.

2. Deprotection
20% Piperidine in

DMF min
Standard Fmoc

removal.[4]

3. Wash DMF min
Thorough washing is

vital.

4. Activation

AA: Fmoc-N

-Me-D-His-OH (3

eq)Activator: Oxyma

Pure (3 eq)Coupling

Agent: DIC (3 eq)

Pre-mix 2 min

Do NOT add DIPEA.

Dissolve in minimal

DMF.

5. Coupling
Add activated mix to

resin
60–90 min

Monitor by Kaiser Test

(if primary amine) or

Chloranil Test.

6. Wash DMF min

Alternative (HATU/Collidine):

AA: 3 eq

HATU: 2.9 eq

Base: 2,4,6-Collidine (6 eq) (Collidine is a weaker base than DIPEA, reducing

-proton abstraction).

Side-Chain Protection Note
Commercial Fmoc-N

-Me-His-OH often lacks protection on the N
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nitrogen.

Is protection needed? Generally, no. The steric bulk of the N

-methyl group and the electronic properties usually prevent massive acylation of the
imidazole ring during subsequent cycles.

Precaution: If acylation is observed (mass shift + AA mass), treat the resin with 20%

Piperidine (standard deprotection) which usually cleaves accidental imidazole acylations.

Visual Workflows
Synthesis & Protection Logic
The following diagram illustrates the decision tree for handling the dihydrochloride salt and the

mechanism of racemization risk.
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Starting Material:
N-tau-Methyl-D-His . 2HCl

Intended Position in Peptide?

C-Terminal Residue Internal Sequence

Direct Loading on 2-CTC Resin
(Requires 5 eq DIPEA)

Fmoc Protection Step
(Fmoc-OSu + Na2CO3)

SPPS Coupling Cycle
(Critical: Racemization Control)

Next Cycle Fmoc-N-tau-Me-D-His-OH

Risk: N-pi (Pros) Nitrogen
can abstract Alpha-Proton

Solution: Use DIC/Oxyma
(Base-Free Activation)

Click to download full resolution via product page

Caption: Workflow for processing N
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-Methyl-D-Histidine 2HCl for SPPS, highlighting the critical racemization control step.

Applications in Drug Development[2]
Metabolic Stability
The incorporation of D-amino acids renders the peptide backbone resistant to proteolytic

cleavage by endogenous peptidases. The addition of the N

-methyl group further blocks enzymatic recognition sites that specifically target histidine
residues (e.g., TRH-degrading ectoenzymes).

Conformational Constraint
The methyl group on the imidazole ring introduces steric bulk, restricting the

and

torsion angles. This can "lock" the side chain into a bioactive conformation, potentially
increasing affinity for GPCRs or other receptors.

Case Studies (Conceptual)
TRH Analogs: Thyrotropin-releasing hormone (pGlu-His-Pro-NH

) analogs often modify the His residue. N

-Me-His analogs have shown altered potency and receptor selectivity profiles.

Angiotensin II: Studies involving position 6 (His) replacements to determine the role of the

imidazole ring in receptor activation.

Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Incomplete Coupling
Steric hindrance of Methyl

group; Salt not neutralized.

Use smaller AA excess (3 eq)

but double couple. Ensure free

base form is used or sufficient

DIPEA added.

Racemization (D/L mix)
High base concentration

(DIPEA) during activation.

Switch to DIC/Oxyma (base-

free).[4] Reduce activation

time (< 2 min pre-activation).

Low Solubility
2HCl salt used in organic

solvent.

Must neutralize salt first (Pre-

synthesis Workflow A) or use

NMP/DMSO as cosolvent.

Mass Shift (+106 Da)
Imidazole acylation (rare but

possible).

Treat resin with 20% Piperidine

for 20 min before cleavage.

This removes imidazole esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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